Cas no 2248320-23-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate
• CAS No: 2248320-23-0
• MF: C₁₉H₁₂N₂O₆
• MW: 364.308384895325
• CID: 6327221
• PubChem ID: 165726701
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520687
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate
• 2248320-23-0

• Inchi： 1S/C19H12N2O6/c1-25-12-6-4-5-11(9-12)15-10-16(26-20-15)19(24)27-21-17(22)13-7-2-3-8-14(13)18(21)23/h2-10H,1H3
• InChI Key： XTEHSIPLZBTFRH-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C2C=CC=C(C=2)OC)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.06953611g/mol
• Monoisotopic Mass: 364.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate, identified by the CAS number 2248320-23-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of oxygen atoms in its structure. The molecule's unique combination of functional groups and structural features makes it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol in drug discovery and development. The isoindole moiety, a derivative of indole, is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the oxazole ring further enhances the compound's versatility, as oxazoles are known for their stability and reactivity in different chemical environments. The methoxyphenyl group attached to the oxazole ring adds another layer of complexity, potentially influencing the compound's pharmacokinetic properties.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-5-carboxylate involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on improving yield and reducing reaction time. Recent advancements in asymmetric catalysis and green chemistry have opened new avenues for the large-scale production of this compound.

In terms of applications, this compound has shown promise in several fields. In pharmaceuticals, it has been investigated as a potential lead compound for anti-inflammatory and anti-cancer drugs. Its ability to modulate key signaling pathways makes it a valuable tool in drug design. Additionally, the compound has been studied for its potential use in agrochemicals, where it exhibits activity against plant pathogens.

The structural elucidation of this compound has been made possible through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided insights into the spatial arrangement of atoms and the electronic environment within the molecule. Such information is crucial for understanding the compound's reactivity and stability under different conditions.

Recent research has also focused on the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity levels. These findings are essential for ensuring that its use in commercial products does not pose risks to human health or ecosystems.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-methoxyphenyl)-1,2-oxazole-carboxylate represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a subject of ongoing research aimed at unlocking its full potential. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.